Cas no 463941-11-9 (1-Propanone,1-(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl-(9CI))

1-Propanone,1-(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl-(9CI) structure
463941-11-9 structure
Product Name:1-Propanone,1-(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl-(9CI)
CAS No:463941-11-9
MF:C10H14O
MW:150.217563152313
CID:930345
PubChem ID:11263582
Update Time:2025-04-19

1-Propanone,1-(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl-(9CI)
    • 1-(1R,2R,4R)-Bicyclo[2.2.1]hept-5-en-2-yl-1-propanone
    • 463941-11-9
    • DTXSID501213681
    • Inchi: 1S/C10H14O/c1-2-10(11)9-6-7-3-4-8(9)5-7/h3-4,7-9H,2,5-6H2,1H3/t7-,8+,9-/m1/s1
    • InChI Key: QPSCDHQKVFGRQM-HRDYMLBCSA-N
    • SMILES: O=C(CC)[C@@H]1C[C@@H]2C=C[C@H]1C2

Computed Properties

  • Exact Mass: 150.104465066g/mol
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17.1Ų
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